Cas no 1361575-74-7 (2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol)

• Product Name: 2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361575-74-7
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4968201
• Update Time: 2025-10-05

2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C18H9Cl6NO/c19-12-3-1-9(14(21)16(12)23)11-5-8(7-26)6-25-18(11)10-2-4-13(20)17(24)15(10)22/h1-6,26H,7H2
• InChI Key： JJEYCBYYGYWQKB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(CO)=CN=C1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• XLogP3: 7
• Topological Polar Surface Area: 33.1

Additional information on 2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol

Comprehensive Overview of 2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS No. 1361575-74-7)

2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS No. 1361575-74-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique polychlorinated aromatic structure, exhibits properties that make it a subject of interest for researchers exploring advanced synthetic intermediates and functional materials. Its molecular framework, featuring a pyridine core substituted with trichlorophenyl groups and a hydroxymethyl moiety, offers versatile reactivity for further chemical modifications.

The synthesis and applications of 2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol are often discussed in the context of heterocyclic chemistry and organochlorine compounds. Recent trends in green chemistry have spurred interest in optimizing its production to minimize environmental impact, aligning with global efforts to reduce hazardous waste in chemical processes. Researchers are also investigating its potential as a building block for pharmaceutical agents, particularly in the development of antimicrobial and anti-inflammatory compounds, given the bioactivity often associated with chlorinated aromatics.

In material science, CAS No. 1361575-74-7 is explored for its role in designing organic electronic materials, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. Its electron-withdrawing properties, imparted by the trichlorophenyl groups, enhance charge transport characteristics, making it a candidate for high-performance optoelectronic devices. This aligns with the growing demand for sustainable energy solutions and eco-friendly materials, topics frequently searched in academic and industrial circles.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol, ensuring purity and structural integrity. The compound’s stability under various conditions is a key focus, particularly for applications requiring long-term durability. FAQs surrounding its storage conditions, solubility, and handling precautions are prevalent in online forums, reflecting user concerns about practical usage.

From an industrial perspective, CAS No. 1361575-74-7 is often compared to other halogenated pyridine derivatives in terms of cost-effectiveness and scalability. Innovations in catalytic synthesis methods aim to address challenges like low yields and byproduct formation, which are frequently cited in patent literature. The compound’s relevance to drug discovery pipelines and material innovation ensures its continued prominence in scientific discourse.

In summary, 2,3-Bis(2,3,4-trichlorophenyl)pyridine-5-methanol represents a multifaceted compound with applications spanning life sciences and advanced materials. Its study intersects with contemporary themes like sustainability, energy efficiency, and precision synthesis, making it a compelling topic for researchers and industry professionals alike. As interest in tailored molecular designs grows, this compound is poised to remain at the forefront of chemical innovation.